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Compound of Interest

Compound Name: Ethyl N-piperazinecarboxylate

Cat. No.: B105642 Get Quote

An In-depth Technical Guide on Ethyl N-piperazinecarboxylate

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a focused overview of Ethyl N-piperazinecarboxylate, a compound of interest in

various synthetic and pharmaceutical applications.

Core Molecular Data
Ethyl N-piperazinecarboxylate is a heterocyclic compound frequently utilized as a building

block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Its fundamental molecular attributes are summarized below.

The molecular formula for Ethyl N-piperazinecarboxylate is C7H14N2O2.[1][2][3][4] Its

molecular weight is approximately 158.2 g/mol .[1][2][3][5]
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Parameter Value

Molecular Formula C7H14N2O2[1][2][3][4]

Molecular Weight 158.2 g/mol [1][2][3][5]

Alternate Molecular Weight 158.20 g/mol [5][6]

Synonyms

Ethyl piperazine-1-carboxylate, 1-

Carbethoxypiperazine, 1-

Ethoxycarbonylpiperazine[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ethyl N-
piperazinecarboxylate are crucial for reproducibility and further research. While specific

experimental details can vary, a general synthetic approach is often cited in the literature. A

representative synthetic protocol is outlined below.

Synthesis of Ethyl N-piperazinecarboxylate:

A common method for the synthesis of Ethyl N-piperazinecarboxylate involves the reaction of

piperazine with ethyl chloroformate.

Materials: Piperazine, Ethyl Chloroformate, Deionized Water, Methanol, Dichloromethane,

Saturated Aqueous Sodium Chloride Solution, Anhydrous Sodium Sulfate.

Procedure:

Dissolve piperazine in deionized water in a reaction flask with stirring at 25 °C.

Cool the solution to 0 °C.

Slowly add a methanol solution of ethyl chloroformate dropwise while maintaining stirring.

After the addition is complete, allow the reaction mixture to warm to 25 °C and continue

stirring for 4 hours.
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Upon completion, perform an extraction using a saturated aqueous sodium chloride

solution and dichloromethane.

Collect the organic layer and dry it with anhydrous sodium sulfate.

Remove the organic solvent under reduced pressure.

Purify the resulting crude product using column chromatography.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

molecular formula, and its corresponding molecular weight.
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Figure 1: Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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